Cas no 26323-31-9 (1-Benzyl-3,4-dihydroisoquinoline Hydrochloride)

• Product Name: 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride
• CAS No: 26323-31-9
• MF: C₁₆H₁₆ClN
• MW: 257.757943153381
• CID: 276474
• PubChem ID: 45048805
• Update Time: 2025-10-29

1-Benzyl-3,4-dihydroisoquinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,3,4-dihydro-1-(phenylmethyl)-, hydrochloride (1:1)
• 1-benzyl-3,4-dihydroisoquinoline,hydrochloride
• 1-Benzyl-3,4-dihydro-isochinolin, Hydrochlorid
• 1-benzyl-3,4-dihydro-isoquinoline, hydrochloride
• AC1Q38PJ
• AG-C-20189
• CTK5J6189
• NSC78477
• NSC-78477
• 1-benzyl-3,4-dihydro-isoquinoline; hydrochloride
• 1-Benzyl-3,4-dihydroisoquinoline--hydrogen chloride (1/1)
• 1-benzyl-3,4-dihydroisoquinoline;hydrochloride
• 1-BENZYL-3,4-DIHYDROISOQUINOLINE HCL
• MFCD00035268
• AKOS024332331
• 1-benzyl-3,4-dihydro-isoquinoline hydrochloride
• 26323-31-9
• 1-benzyl-3,4-dihydroisoquinoline hydrochloride
• DTXSID40662282
• CS-7012
• 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride

• Inchi： 1S/C16H15N.ClH/c1-2-6-13(7-3-1)12-16-15-9-5-4-8-14(15)10-11-17-16;/h1-9H,10-12H2;1H
• InChI Key： WQQZXCXGKCQGFU-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2C=CC=CC=2C=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.09700
• Monoisotopic Mass: 257.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4A^2

Experimental Properties

• Density: 1.05
• Boiling Point: 360.3°C at 760 mmHg
• Flash Point: 164°C
• Refractive Index: 1.6
• PSA: 12.36000
• LogP: 3.51210

Additional information on 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride

Introduction to 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride (CAS No: 26323-31-9)

1-Benzyl-3,4-dihydroisoquinoline Hydrochloride, with the chemical formula C₁₈H₂₀N₂·HCl, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of dihydroisoquinoline derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The structure of 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride features a benzyl group attached to the nitrogen atom of the isoquinoline core, which is further substituted with a dihydroisoquinoline ring system. This structural motif is known to contribute to its biological activity by influencing receptor binding and metabolic pathways. The presence of the hydrochloride moiety not only improves its pharmacokinetic properties but also facilitates its use in various chemical reactions and formulations.

In recent years, there has been growing interest in dihydroisoquinoline derivatives due to their role as scaffolds for developing novel therapeutic agents. 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride has been studied for its potential in multiple therapeutic areas, including central nervous system (CNS) disorders, cancer therapy, and antimicrobial applications. The benzyl group in its structure is particularly noteworthy as it can modulate the compound's interactions with biological targets, enhancing its efficacy and selectivity.

One of the most compelling aspects of 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride is its versatility in synthetic chemistry. It serves as a key intermediate in the preparation of more complex molecules, allowing chemists to explore novel structures with tailored biological activities. The compound's ability to undergo various functionalization reactions makes it a valuable tool for medicinal chemists seeking to develop new drugs.

Recent research has highlighted the pharmacological potential of 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride in treating neurological disorders. Studies have demonstrated that derivatives of this compound can interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The benzyl group's influence on receptor binding affinity and selectivity has been particularly well-documented, making it a promising candidate for further investigation.

The synthesis of 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include condensation reactions followed by cyclization and subsequent functionalization to introduce the benzyl group and form the dihydroisoquinoline core. The hydrochloride salt is often obtained by treating the free base with hydrochloric acid or another acid source under controlled conditions.

In industrial settings, the production of 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride is optimized for yield and purity to meet pharmaceutical standards. Advanced purification techniques such as recrystallization and chromatography are employed to ensure high-quality material suitable for further applications. The compound's stability under various storage conditions also makes it practical for large-scale manufacturing and distribution.

The pharmacokinetic profile of 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the hydrochloride salt exhibits good solubility in water, facilitating oral administration and systemic absorption. Its metabolic pathways have been identified as involving cytochrome P450 enzymes, which play a crucial role in drug metabolism.

One notable finding in recent research is the compound's ability to cross the blood-brain barrier (BBB), a critical factor for CNS drug development. Studies using animal models have shown that 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride can effectively penetrate the BBB, suggesting its potential for treating neurological disorders directly within the brain. This property has opened up new avenues for therapeutic intervention in conditions previously difficult to treat with conventional drugs.

The toxicological profile of 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride has also been carefully evaluated to assess its safety profile. Preliminary studies indicate that the compound exhibits low toxicity at therapeutic doses but may cause adverse effects at higher concentrations. Further research is ongoing to identify any potential long-term risks associated with its use.

In conclusion, 1-Benzyl-3,4-dihydroisoquinoline Hydrochloride (CAS No: 26323-31-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Recent advancements in understanding its pharmacological properties have highlighted its promise as a lead compound for further exploration.